- Preparation of new substituted arylsulphonylglycines as inhibitors of the interaction between glycogen phosphorylase and GL subunit of glycogen-associated protein phosphatase 1 and their pharmaceutical compositions useful for treating diabetes, World Intellectual Property Organization, , ,
Cas no 96558-78-0 (3-Bromo-5-chloroaniline)
3-Bromo-5-chloroaniline structure
Product Name:3-Bromo-5-chloroaniline
CAS No:96558-78-0
MF:C6H5BrClN
MW:206.467599630356
MDL:MFCD06797804
CID:802815
PubChem ID:3084709
Update Time:2024-10-25
3-Bromo-5-chloroaniline Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-chlorophenylamine
- 3-Bromo-5-chloroaniline
- 3-bromo-5-chlorobenzenamine
- Benzenamine,3-bromo-5-chloro-
- 3-bromo-5-chloro-phenylamine
- Benzenamine, 3-bromo-5-chloro-
- BENZENAMINE, 3-BROMO-5-CHLORO
- PubChem19913
- 3-bromanyl-5-chloranyl-aniline
- YYBRLVWWPRAQDX-UHFFFAOYSA-N
- EBD32372
- CL8998
- SBB093732
- AS03660
- AB29734
- EN001801
- BC004485
- 3-Bromo-5-chlorobenzenamine (ACI)
- DB-011147
- EN300-105790
- SY109791
- AKOS005258641
- A845611
- MFCD06797804
- CS-W019345
- DTXSID80914459
- SCHEMBL739226
- J-511999
- 96558-78-0
- GS-4391
- AC-28547
-
- MDL： MFCD06797804
- Inchi： 1S/C6H5BrClN/c7-4-1-5(8)3-6(9)2-4/h1-3H,9H2
- InChI Key： YYBRLVWWPRAQDX-UHFFFAOYSA-N
- SMILES： ClC1C=C(N)C=C(Br)C=1
Computed Properties
- Exact Mass: 204.92900
- Monoisotopic Mass: 204.929
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.7±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 284.1±20.0 °C at 760 mmHg
- Flash Point: 125.6±21.8 °C
- PSA: 26.02000
- LogP: 3.26590
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
3-Bromo-5-chloroaniline Security Information
- Signal Word：Danger
- Hazard Statement： Irritant
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：2018
- Safety Instruction： H301 (50%) H302 (50%) H311 (50%)
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- PackingGroup：Ⅲ
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Bromo-5-chloroaniline Customs Data
- HS CODE：2921420090
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Bromo-5-chloroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 038769-10g |
3-Bromo-5-chloroaniline |
96558-78-0 | 98% | 10g |
￡44.00 | 2022-03-01 | |
| Fluorochem | 038769-25g |
3-Bromo-5-chloroaniline |
96558-78-0 | 98% | 25g |
￡83.00 | 2022-03-01 | |
| TRC | B682135-1g |
3-Bromo-5-chloroaniline |
96558-78-0 | 1g |
$ 81.00 | 2023-04-18 | ||
| TRC | B682135-5 g |
3-Bromo-5-chloroaniline |
96558-78-0 | 5g |
$ 240.00 | 2022-01-10 | ||
| TRC | B682135-10 g |
3-Bromo-5-chloroaniline |
96558-78-0 | 10g |
$ 365.00 | 2022-01-10 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MZ641-100g |
3-Bromo-5-chloroaniline |
96558-78-0 | 97% | 100g |
2052.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-MZ641-20g |
3-Bromo-5-chloroaniline |
96558-78-0 | 97% | 20g |
607.0CNY | 2021-08-04 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0686-5g |
3-Bromo-5-chloro-phenylamine |
96558-78-0 | 97% | 5g |
296.81CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0686-25g |
3-Bromo-5-chloro-phenylamine |
96558-78-0 | 97% | 25g |
831.08CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 20R0686-100g |
3-Bromo-5-chloro-phenylamine |
96558-78-0 | 97% | 100g |
2289.71CNY | 2021-05-08 |
3-Bromo-5-chloroaniline Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Methanol , Tetrahydrofuran ; 32 h, 50 psi, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic acid , Zinc Solvents: Acetic acid ; 4 h, rt
Reference
- Preparation of phenylalanine amide derivatives useful for treating insulin-related diseases and conditions, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Tetrahydrofuran ; 2 h, rt
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 8 - 9
1.2 Reagents: Sodium carbonate Solvents: Water ; pH 8 - 9
Reference
- Preparation of N-substituted 2-[4-(ethylsulfonyl)phenyl]acetamides as retinoid-related orphan receptor gamma modulators, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Nickel Solvents: Ethanol ; 3 atm, rt
Reference
- Method for preparing 3-bromo-5-chloro-phenol, China, , ,
Production Method 5
Reaction Conditions
Reference
- Preparation of new substituted arylsulphonylglycines as inhibitors of the interaction between glycogen phosphorylase and GL subunit of glycogen-associated protein phosphatase 1 and their pharmaceutical compositions useful for treating diabetes, Germany, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Acetic acid , Iron ; rt → 0 °C; 2 h, 0 °C; 0 °C → rt; 16 h
Reference
- Method for preparing 3-bromo-5-chlorophenol, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) , Nitric acid ; 45 min, 35 °C; 2 atm
1.2 Reagents: N-Bromosuccinimide ; 30 °C
1.3 Reagents: N-Bromosuccinimide , Hydrochloric acid ; 50 min, rt → 95 °C; 2.5 atm
1.4 Reagents: Acetic acid Solvents: Water ; rt; 15 min, 20 °C; 2 atm; 30 min, 25 °C; 2.5 atm
1.5 Reagents: Disodium sulfide , Zinc ; 35 °C; 20 min, 35 °C
1.2 Reagents: N-Bromosuccinimide ; 30 °C
1.3 Reagents: N-Bromosuccinimide , Hydrochloric acid ; 50 min, rt → 95 °C; 2.5 atm
1.4 Reagents: Acetic acid Solvents: Water ; rt; 15 min, 20 °C; 2 atm; 30 min, 25 °C; 2.5 atm
1.5 Reagents: Disodium sulfide , Zinc ; 35 °C; 20 min, 35 °C
Reference
- Synthesis method of 3-chloro-5-bromoaniline, China, , ,
Production Method 8
Reaction Conditions
Reference
- Copper(I)-induced halogen-hydrogen exchange of 2-haloanilines, Acta Chemica Scandinavica, 1993, 47(7), 701-5
Production Method 9
Reaction Conditions
Reference
- Copper(I)-induced bromine-hydrogen exchange of 2,3-dibromoanilines, Acta Chemica Scandinavica, 1984, 38(10), 877-84
3-Bromo-5-chloroaniline Raw materials
- 3-bromo-5-chloro-N-(diphenylmethylene)benzenamine
- 5-Methyl-2,3-dibromobenzenamine
- 1-Bromo-3-chloro-5-nitrobenzene
- Phenylsulfonic Acid
3-Bromo-5-chloroaniline Preparation Products
3-Bromo-5-chloroaniline Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:96558-78-0)3-BROMO-5-CHLOROPHEN
Order Number:1620447;sfd7275
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:96558-78-0)3-溴-5-氯苯胺
Order Number:LE1620447;LE195
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:96558-78-0)3-Bromo-5-chloroaniline
Order Number:A11210
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 21:26
Price ($):719.0
Email:sales@amadischem.com
3-Bromo-5-chloroaniline Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:96558-78-0)3-BROMO-5-CHLOROPHEN
Purity:98%/99.9%
Quantity:Company Customization/200kg
Price ($):Inquiry/Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:96558-78-0)3-溴-5-氯苯胺
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry